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Compound of Interest

Compound Name: AK 275

Cat. No.: B1664478

It appears there might be some ambiguity regarding the substance "AK 275," as search results
yield information for two distinct materials: Asahiklin AK-225, a cleaning solvent, and Actinium-
225 (Ac-225), a radioactive isotope used in medical applications. To ensure the highest level of
safety, we will provide essential information for both substances. Please verify the exact identity
of the material you are working with by checking the manufacturer's label and Safety Data
Sheet (SDS).

Section 1: Asahiklin AK-225 (HCFC-225)

Asahiklin AK-225 is a non-flammable cleaning solvent. Although it is less hazardous than many
other solvents, proper personal protective equipment (PPE) and handling procedures are
crucial to ensure laboratory safety.

Essential Safety and Logistical Information

Personal Protective Equipment (PPE):
When handling Asahiklin AK-225, the following PPE is recommended to minimize exposure:

o Eye Protection: For normal conditions, safety glasses are sufficient. Where there is a
reasonable probability of liquid contact, splash-proof goggles should be worn.[1][2]

o Skin Protection: Impervious gloves are recommended to prevent skin irritation from
prolonged or repeated contact. Suitable glove materials include Viton, Solvex, Butyl, Buna,
and Neoprene.[1][3]
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o Respiratory Protection: Work should be conducted in a well-ventilated area.[1] If workplace
exposure limits are likely to be exceeded, a respiratory protection program that meets OSHA
1910.134 and ANSI Z88.2 requirements must be followed.[1][3]

o Protective Clothing: Standard laboratory coats should be worn to prevent skin contact.
Handling and Storage:

» Use with sufficient ventilation to keep employee exposure below recommended limits.[1][3]
e Avoid contact with eyes and prolonged skin exposure.[1][3]

» Do not allow the product to come into contact with open flames or electrical heating
elements, as dangerous decomposition products may form.[1][3]

o Store in a cool, well-ventilated area with a low fire risk.[1][3] Storage in subsurface locations
should be avoided.[1][3]

« If a container's temperature exceeds its boiling point, cool the container before opening.[1][3]
Spill and Disposal Plan:
o Small Spills: Contain the spill with a dike to prevent entry into sewers.[1][4]

o Large Spills: Evacuate the area immediately.[1][4] Dike the area to contain the spill and
prevent contamination of ground and surface waters.[1][4]

o Cleanup: Recover the spilled material using an adsorbent, such as sawdust or vermiculite,
and sweep it into closed containers for disposal.[1][4] After all visible traces have been
removed, thoroughly wet vacuum the area.[1][4] Do not flush to the sewer.[1][4] If the spill
area is porous, remove the contaminated earth or gravel and place it in closed containers for
disposal.[1][4]

o Disposal: Recover by distillation or remove to a permitted waste disposal facility.[3][4] All
disposal practices must be in compliance with federal, state, and local regulations.[3]

Data Presentation
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Physical and Chemical Properties of Asahiklin AK-225:

Property Value

Appearance Clear, colorless liquid[1]
Odor Faint ethereal odor[1]
Boiling Point 54°C (129°F)[1]

Flash Point None[1]

Vapor Density 7.0 (Air = D[1]
Solubility in Water Insoluble[1]

Specific Gravity 1.55 @ 25°C

Experimental Protocols

No specific experimental protocols for "AK 275" were found in the search results. The provided
information focuses on the safe handling and properties of Asahiklin AK-225 as a cleaning
solvent.

Mandatory Visualization
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Caption: Asahiklin AK-225 Spill Response Workflow.

Section 2: Actinium-225 (Ac-225)

Actinium-225 is a radioactive isotope that emits alpha particles. It is used in nuclear medicine
for Targeted Alpha Therapy (TAT) in cancer treatment.[5][6][7] Handling Ac-225 requires strict
adherence to radiation safety protocols and is fundamentally different from handling a chemical
solvent.
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Essential Safety and Logistical Information

Personal Protective Equipment (PPE):

Handling radioactive materials like Ac-225 requires specialized PPE to prevent internal and

external contamination.

Lab Coat and Double Gloves: A standard requirement in any radiochemistry laboratory.

Eye Protection: Safety glasses or goggles.

Dosimetry: Personal dosimeters to monitor radiation exposure.

Shielding: While alpha particles have a short range and are stopped by a sheet of paper or
the outer layer of skin, the decay products of Ac-225 emit beta and gamma radiation, which
may require lead or tungsten shielding.

Handling and Storage:

All work with Ac-225 must be conducted in a designated radiological laboratory equipped
with appropriate shielding and containment, such as a glove box or a fume hood designed
for radiochemical work.

Use remote handling tools (tongs, forceps) to minimize direct contact and increase the
distance from the source.

Regularly monitor the work area for radioactive contamination using appropriate survey
meters.

Store Ac-225 in a shielded container in a designated and secured radioactive materials
storage area.

Spill and Disposal Plan:

Spills: In case of a spill, the area must be immediately cordoned off. Follow established
institutional radiation safety procedures for spill cleanup. This typically involves using
absorbent materials to contain the spill and decontaminating the area under the supervision
of a Radiation Safety Officer.
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o Disposal: All waste generated from work with Ac-225 (gloves, absorbent paper, vials, etc.) is
considered radioactive waste and must be disposed of in designated radioactive waste
containers according to institutional and regulatory requirements.

Data Presentation

Nuclear Properties of Actinium-225:

Property Value

Half-life 9.919 days[7][8]
Decay Mode Alpha decay[8][9]
Primary Alpha Energy ~6 MeV[5]

) Decays to stable Bismuth-209 through a series
Decay Chain ] ]
of short-lived daughter isotopes.[5][6][8]

218 keV (from Fr-221) and 440 keV (from Bi-

Key Gamma Emissions
213)[5][8]

Experimental Protocols

The use of Actinium-225 in research, particularly for radiolabeling antibodies or peptides for
targeted alpha therapy, involves complex multi-step protocols.[8] These are highly specific to
the molecule being labeled and the intended application. A general workflow would include:

o Chelation: A chelating agent is conjugated to the targeting molecule (e.g., an antibody).

o Radiolabeling: The Ac-225 is incubated with the conjugated molecule under controlled
conditions (pH, temperature) to allow the chelator to bind the radioisotope.

 Purification: The radiolabeled conjugate is separated from unbound Ac-225 using methods
like size exclusion chromatography.

e Quality Control: The final product is tested for radiochemical purity and stability before use in
preclinical or clinical studies.
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Mandatory Visualization
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Caption: Radioactive Decay Chain of Actinium-225.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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